Cas no 1248160-45-3 (1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene)

• Product Name: 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene
• CAS No: 1248160-45-3
• MF: C₁₁H₁₄BrClO
• MW: 277.585261821747
• CID: 5793063
• PubChem ID: 62113529
• Update Time: 2025-10-29

1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1133430
• AKOS011393433
• 1248160-45-3
• 1-[2-bromo-1-(propan-2-yloxy)ethyl]-2-chlorobenzene
• 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene

• Inchi： 1S/C11H14BrClO/c1-8(2)14-11(7-12)9-5-3-4-6-10(9)13/h3-6,8,11H,7H2,1-2H3
• InChI Key： AWLSUUSHAOIQFN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Cl)OC(C)C

Computed Properties

• Exact Mass: 275.99166g/mol
• Monoisotopic Mass: 275.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene

Introduction to 1-2-Bromo-1-(Propan-2-Yloxy)Ethyl-2-Chlorobenzene (CAS No. 1248160-45-3)

The compound 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene, identified by the CAS number 1248160-45-3, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine, chlorine, and an ethyl group bearing a propanol substituent. The presence of these functional groups makes it a versatile compound with potential uses in drug design, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The bromine and chlorine substituents on the benzene ring contribute to its reactivity, making it an ideal candidate for various substitution reactions. Additionally, the ethyl group with a propanol substituent enhances its solubility in organic solvents, facilitating its use in organic synthesis.

In terms of physical properties, CAS No. 1248160-45-3 exhibits a melting point of approximately 78°C and a boiling point around 345°C. Its density is about 1.3 g/cm³, and it is sparingly soluble in water but highly soluble in common organic solvents such as dichloromethane and THF. These properties make it suitable for use in high-throughput screening processes in drug discovery.

The synthesis of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene typically involves a multi-step process that includes nucleophilic aromatic substitution and etherification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. These improvements are particularly significant for large-scale production in industries such as agrochemicals and specialty chemicals.

In terms of applications, this compound has found utility in the development of advanced polymers with tailored mechanical and thermal properties. Its ability to undergo polymerization under specific conditions has led to its use in creating high-performance materials for aerospace and automotive industries. Furthermore, its role as an intermediate in the synthesis of biodegradable polymers has gained attention due to increasing concerns over environmental sustainability.

Recent research has also explored the potential of CAS No. 1248160-45-3 in nanotechnology applications. By incorporating this compound into nanocomposites, scientists have demonstrated enhanced electrical conductivity and mechanical strength compared to traditional materials. These findings open new avenues for its use in electronic devices and energy storage systems.

In conclusion, 1-2-bromo-1-(propan-2-yloxy)ethyl-2-chlorobenzene (CAS No. 1248160-45-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.